Cas no 332187-56-1 (3,3-dimethoxycyclobutane-1-carboxylic acid)

• Product Name: 3,3-dimethoxycyclobutane-1-carboxylic acid
• CAS No: 332187-56-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD12755812
• CID: 293272
• PubChem ID: 21934875
• Update Time: 2025-11-01

3,3-dimethoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethoxycyclobutanecarboxylic acid
• 3,3-Dimethoxycyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3,3-dimethoxy-
• WT941
• MFCD12755812
• SCHEMBL3632875
• Cyclobutanecarboxylic acid, 3,3-dimethoxy- (9CI)
• FT-0734071
• SY103158
• 3,3-dimethoxycyclobutanecarboxylicacid
• CS-0051626
• DTXSID40620322
• AS-50927
• P11490
• 332187-56-1
• 3,3-Dimethoxy-cyclobutanecarboxylic acid
• A5927
• EN300-97657
• AM806993
• AKOS006343583
• PB19298
• XH1246
• DB-012059
• 3,3-dimethoxycyclobutane-1-carboxylic acid

• MDL： MFCD12755812
• Inchi： 1S/C7H12O4/c1-10-7(11-2)3-5(4-7)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： FUBIHPWDLJCHSB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC(C(=O)O)C1)OC

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.19
• Boiling Point: 246.151°C at 760 mmHg
• Flash Point: 97.722°C
• Refractive Index: 1.471
• PSA: 55.76000
• LogP: 0.47010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3,3-dimethoxycyclobutane-1-carboxylic acid

Professional Introduction to 3,3-dimethoxycyclobutane-1-carboxylic acid (CAS No. 332187-56-1)

3,3-dimethoxycyclobutane-1-carboxylic acid, identified by the chemical abstracts service number 332187-56-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclobutane core substituted with two methoxy groups and a carboxylic acid functional group, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The structural framework of 3,3-dimethoxycyclobutane-1-carboxylic acid imparts distinct reactivity patterns that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the carboxylic acid group at the 1-position allows for further functionalization via esterification, amidation, or other transformations, while the methoxy substituents at the 3-position contribute to steric and electronic effects that can influence reaction outcomes. These features have positioned this compound as a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in cycloalkane derivatives for their potential as bioactive molecules. The rigid cyclobutane ring in 3,3-dimethoxycyclobutane-1-carboxylic acid can mimic natural product scaffolds and has been explored in the design of novel pharmacophores. For instance, studies have demonstrated its utility in generating analogs of known therapeutic agents, where the cyclobutane core provides structural stability while allowing for modifications that enhance pharmacological activity.

One particularly intriguing application of 3,3-dimethoxycyclobutane-1-carboxylic acid is in the development of enzyme inhibitors. The carboxylic acid moiety can serve as a hydrogen bond acceptor, facilitating interactions with active sites of target enzymes. Researchers have leveraged this property to design inhibitors with high specificity and affinity. Notably, derivatives of this compound have shown promise in targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methoxy groups further enhance binding interactions by modulating electronic distributions and steric hindrance.

The synthesis of 3,3-dimethoxycyclobutane-1-carboxylic acid itself presents an interesting challenge due to the need to introduce specific functional groups while maintaining ring integrity. Modern synthetic methodologies have enabled efficient access to this compound through multi-step processes involving cyclization reactions and selective functionalization. Advances in catalytic systems have also facilitated more sustainable routes, reducing waste and improving yields.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 3,3-dimethoxycyclobutane-1-carboxylic acid's reactivity. Molecular modeling studies have provided insights into how structural modifications influence biological activity, guiding the design of next-generation derivatives with improved properties. These computational approaches are complemented by experimental validations, creating a synergistic pipeline for drug discovery.

The pharmaceutical industry continues to explore novel applications for 3,3-dimethoxycyclobutane-1-carboxylic acid, particularly in the context of personalized medicine. By tailoring derivatives to target specific genetic profiles or disease states, researchers aim to develop therapies with greater efficacy and fewer side effects. The compound's versatility makes it an attractive candidate for such bespoke drug design strategies.

In conclusion, 3,3-dimethoxycyclobutane-1-carboxylic acid (CAS No. 332187-56-1) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique properties and broad applicability ensure its continued relevance in both academic research and industrial development. As new methodologies emerge and our understanding deepens, this compound is poised to play an even greater role in shaping the future of therapeutic agents.